Cas no 2098071-09-9 (2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 2098071-09-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5725724
• PubChem ID: 121212007
• Update Time: 2025-10-29

2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)propanoic acid
• 2-(3,5-dicyclopropylpyrazol-1-yl)propanoic acid
• 2098071-09-9
• AKOS026722162
• F2198-2606
• starbld0035333

• Inchi： 1S/C12H16N2O2/c1-7(12(15)16)14-11(9-4-5-9)6-10(13-14)8-2-3-8/h6-9H,2-5H2,1H3,(H,15,16)
• InChI Key： WCOZYXVTYHZUDA-UHFFFAOYSA-N
• SMILES： OC(C(C)N1C(=CC(C2CC2)=N1)C1CC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)propanoic acid

Comprehensive Overview of 2-(3,5-Dicyclopropyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2098071-09-9)

2-(3,5-Dicyclopropyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2098071-09-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a pyrazole core substituted with dicyclopropyl groups, which enhances its stability and reactivity. The presence of a propanoic acid moiety further contributes to its potential applications in drug design and synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)propanoic acid has surged, driven by their versatility in medicinal chemistry and crop protection. The compound's CAS number 2098071-09-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and lead optimization studies. Its molecular framework aligns with current trends in fragment-based drug discovery, where small, modular units are used to construct complex therapeutics. This approach is particularly valuable in addressing drug-resistant pathogens and chronic diseases, topics of high interest in global health discussions.

The synthesis of 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)propanoic acid involves multi-step organic reactions, often starting from cyclopropyl derivatives and pyrazole precursors. Its logP value and solubility profile make it suitable for formulation in both aqueous and non-aqueous systems, a critical factor for drug delivery applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity. These methods are essential for ensuring compliance with Good Manufacturing Practices (GMP), a key concern for regulatory bodies and industry stakeholders.

Beyond pharmaceuticals, CAS 2098071-09-9 has potential applications in material science, particularly in the development of functional polymers and coatings. Its thermal stability and electronic properties are being explored for use in organic electronics and sensors. This interdisciplinary appeal has led to collaborations between chemists, biologists, and engineers, fostering innovation in green chemistry and sustainable technologies. Such cross-sector relevance is a testament to the compound's adaptability and forward-looking design.

Frequently asked questions about 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)propanoic acid include inquiries about its safety data sheet (SDS), supplier availability, and patent status. These queries highlight the compound's commercial viability and the need for transparent information in the scientific community. Additionally, discussions on structure-activity relationships (SAR) and metabolic pathways are common in academic forums, underscoring its role in advancing precision medicine. As research progresses, this compound is poised to remain a focal point in the quest for novel therapeutic agents and industrial solutions.

In summary, 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)propanoic acid (CAS No. 2098071-09-9) represents a convergence of chemical innovation and practical utility. Its multifaceted applications, from drug development to advanced materials, align with contemporary scientific priorities and market demands. By leveraging its molecular diversity and functional adaptability, researchers can unlock new possibilities in science and technology, addressing some of the most pressing challenges of our time.